2-{4-[(dimethylamino)sulfonyl]phenoxy}-N-ethylacetamide

• IUPAC Name: 2-[4-(dimethylsulfamoyl)phenoxy]-N-ethylacetamide
• InChI: InChI=1S/C12H18N2O4S/c1-4-13-12(15)9-18-10-5-7-11(8-6-10)19(16,17)14(2)3/h5-8H,4,9H2,1-3H3,(H,13,15)
• InChI Key: QCGRJCPKNZVXHV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)COC1=CC=C(C=C1)S(=O)(=O)N(C)C
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

2-{4-[(dimethylamino)sulfonyl]phenoxy}-N-ethylacetamide is a useful research compound. Its molecular formula is C12H18N2O4S and its molecular weight is 286.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.09872823 g/mol and the complexity rating of the compound is 381. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: Research has explored the synthesis of sulfonyl derivatives, including those related to phenoxyacetamide, highlighting methods to create sulfonyl chlorides, sulfonamides, and sulfonohydrazides through reactions with chlorosulfonic acid and subsequent transformations. These synthesis pathways are crucial for developing novel compounds with potential applications in materials science and medicinal chemistry (Cremlyn & Pannell, 1978).

Medicinal Chemistry and Drug Development

• Sulfonamide Antagonists: Innovative methods for preparing sulfonamides have led to the development of potent adenosine A2B receptor antagonists, illustrating the utility of sulfonamide-derived compounds in creating new pharmacological agents (Yan et al., 2006).
• Anthelminthic Agents: N-(4-[(1-(Dimethylamino)-ethylidene)-amino]-phenyl)-2 methoxyacetamide hydrochloride, a compound with a similar functional group arrangement, has shown promising results as a new anthelminthic agent, demonstrating the potential of such compounds in veterinary and human medicine (Wollweber et al., 1979).

Material Science

• Polymer Synthesis: The development of new polymeric materials utilizing sulfonated poly(aryl ether sulfone)s with pendent alkyl ammonium groups for proton exchange membranes highlights the role of sulfonyl and related derivatives in advancing materials for energy applications (Zhang et al., 2010).

Biological and Environmental Sciences

• Molecular Probes: The synthesis and spectral properties of fluorescent solvatochromic dyes incorporating dimethylamino and sulfonyl groups indicate their application as sensitive molecular probes for studying biological events and processes (Diwu et al., 1997).